Cas no 876-07-3 (4-Bromomethyl benzoyl bromide)

4-Bromomethyl benzoyl bromide structure
4-Bromomethyl benzoyl bromide structure
Product Name:4-Bromomethyl benzoyl bromide
CAS No:876-07-3
MF:C8H6Br2O
MW:277.940640926361
CID:654664
PubChem ID:24877722
Update Time:2024-12-09

4-Bromomethyl benzoyl bromide Chemical and Physical Properties

Names and Identifiers

    • Benzoyl bromide, 4-(bromomethyl)-
    • 4-Bromomethyl benzoyl bromide
    • 4-(bromomethyl)benzoyl bromide
    • 4-Brommethyl-benzoylbromid
    • Benzoyl bromide,4-(bromomethyl)
    • p-BROMOMETHYL BENZOYL BROMIDE
    • 4-Bromomethylbenzoyl bromide
    • p-Bromomethylbenzoyl bromide
    • 4-(Bromomethyl)benzoyl bromide (ACI)
    • p-Toluoyl bromide, α-bromo- (6CI, 7CI, 8CI)
    • p-(Bromomethyl)benzoyl bromide
    • α-Bromo-p-toluoyl bromide
    • Inchi: 1S/C8H6Br2O/c9-5-6-1-3-7(4-2-6)8(10)11/h1-4H,5H2
    • InChI Key: VUYGJYAPDGKPBF-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(CBr)=CC=1)Br

Computed Properties

  • Exact Mass: 275.87900
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: liquid
  • Melting Point: 57-61 °C (lit.)
  • Boiling Point: 100-112 °C/0.5 mmHg(lit.)
  • PSA: 17.07000
  • LogP: 3.11660
  • Solubility: Not determined

4-Bromomethyl benzoyl bromide Security Information

  • Symbol: GHS05
  • Signal Word:Danger
  • Hazard Statement: H314
  • Warning Statement: P280-P305+P351+P338-P310
  • Hazardous Material transportation number:UN 3261 8/PG 2
  • WGK Germany:3
  • Hazard Category Code: 35
  • Safety Instruction: S26; S27; S36/37/39
  • Hazardous Material Identification: C
  • HazardClass:8
  • Risk Phrases:R35

4-Bromomethyl benzoyl bromide Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Bromomethyl benzoyl bromide Pricemore >>

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4-Bromomethyl benzoyl bromide Production Method

Production Method 1

Reaction Conditions
Reference
Vapor-phase nitration catalysts and their use
, European Patent Organization, , ,

Production Method 2

Reaction Conditions
Reference
Preparation of aromatic diamines as intermediates for agrochemicals, pharmaceuticals, and heat-resistant polymers
, Japan, , ,

4-Bromomethyl benzoyl bromide Preparation Products

4-Bromomethyl benzoyl bromide Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:876-07-3)4-Bromomethyl benzoyl bromide
Order Number:A842290
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:55
Price ($):213.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:876-07-3)4-Bromomethyl benzoyl bromide
A842290
Purity:99%
Quantity:5g
Price ($):213.0
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